![molecular formula C21H20FN3O2S B2405700 N-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-methyl-6-oxopyrimidine-5-carboxamide CAS No. 891111-32-3](/img/structure/B2405700.png)
N-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-methyl-6-oxopyrimidine-5-carboxamide
Description
N-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-methyl-6-oxopyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
The synthesis of complex organic compounds involves a variety of chemical reactions that can provide insights into new methodologies or improve existing ones. For instance, the study by Kinoshita et al. explores ring cleavage reactions of 1,3-oxazine-2,4(3H)-dione derivatives with amines, revealing diverse reaction products including pyrimidines and acetoacetamides, which are of interest for their potential pharmaceutical applications (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989).
Materials Science Applications
Research in materials science often focuses on the development of new polymers with desirable physical and chemical properties. The work by Liaw et al., for example, discusses the synthesis and characterization of new polyamides, polyimides, and poly(amide-imide)s containing a triphenylamine group. These materials exhibit high glass transition temperatures and are of interest for their potential applications in electronics and as materials with specific optical properties (Liaw, Hsu, Chen, & Lin, 2002).
Pharmaceutical Research
In the pharmaceutical industry, the development of new compounds with potential therapeutic effects is a key area of research. Although the specific compound mentioned is not directly referenced, studies on similar compounds, such as the work on antipathogenic activity of new thiourea derivatives by Limban, Marutescu, and Chifiriuc, contribute to understanding the structure-activity relationship and could guide the development of new drugs with improved efficacy and safety profiles (Limban, Marutescu, & Chifiriuc, 2011).
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-methyl-6-oxopyrimidine-5-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2S/c1-13-4-9-17(10-14(13)2)24-19(26)18-11-23-21(25(3)20(18)27)28-12-15-5-7-16(22)8-6-15/h4-11H,12H2,1-3H3,(H,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGNDPWXEQMXAKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CN=C(N(C2=O)C)SCC3=CC=C(C=C3)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]-1-methyl-6-oxopyrimidine-5-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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